4-methyl-1-{1-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]piperidin-4-yl}-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 4-methyl-2-[1-[(E)-3-thiophen-2-ylprop-2-enoyl]piperidin-4-yl]-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C16H17F3N4O2S/c1-21-14(16(17,18)19)20-23(15(21)25)11-6-8-22(9-7-11)13(24)5-4-12-3-2-10-26-12/h2-5,10-11H,6-9H2,1H3/b5-4+
• InChI Key: XXZKYPSDNZQMHV-SNAWJCMRSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)C=CC3=CC=CS3)C(F)(F)F
• Isomeric SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)/C=C/C3=CC=CS3)C(F)(F)F
• Molecular Formula: C16H17F3N4O2S
• Molecular Weight: 386.4 g/mol
• CAS No.: 2035018-97-2

Description

The compound 4-methyl-1-{1-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]piperidin-4-yl}-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a structurally complex molecule featuring:

• A 1,2,4-triazol-5-one core, known for its role in modulating biological activity through hydrogen bonding and aromatic interactions .
• A (2E)-3-(thiophen-2-yl)prop-2-enoyl chain, introducing sulfur-containing heterocyclic (thiophene) and α,β-unsaturated ketone functionalities. These groups enhance electronic interactions and metabolic stability .
• A trifluoromethyl (-CF₃) group at position 3, which improves lipophilicity and resistance to oxidative metabolism .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name/Type	Core Structure	Key Substituents/Features	Biological Activity/Properties	Reference
Target Compound	1,2,4-Triazol-5-one	CF₃, thiophene-enoyl chain, piperidine	Hypothesized: Antimicrobial, anticancer	N/A
4-Ethyl-3-(1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one	1,2,4-Triazol-5-one	Ethyl, sulfonyl-thiophene, methoxyethyl	Broad-spectrum bioactivity
(2E)-3-[(4-Chlorophenyl)amino]-1-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one	Thiazole-enone	Chlorophenyl, pyridinyl	Not specified
1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]ethanone	Piperazine-thiazole	Phenylpropenyl, thiophene-thiazole	Antimicrobial, anticancer
1-(2-Oxo-2-phenyl-ethyl)-4-[(thiophen-2-yl-methylene)-amino]-3-thiophen-2-ylmethyl-4,5-dihydro-1H-[1,2,4]triazole-5-one	1,2,4-Triazol-5-one	Thiophene-methylene, thiophenemethyl	Antimicrobial
(5Z)-5-{[3-(4-Ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-methyl-2-thioxo-1,3-thiazolidin-4-one	Thiazolidinone-pyrazole	Ethoxyphenyl, pyrazole	Anti-inflammatory, anticancer

Key Structural and Functional Differences

Core Heterocycle: The target compound’s 1,2,4-triazol-5-one core distinguishes it from pyrazolone () or thiazolidinone () derivatives. Triazolones are more resistant to hydrolysis compared to pyrazolones, enhancing metabolic stability . In contrast, pyrazolone derivatives (e.g., phenylbutazone in ) rely on keto-enol tautomerism for activity but exhibit higher susceptibility to metabolic degradation .

Trifluoromethyl (-CF₃) Group: The -CF₃ group at position 3 is unique among the compared compounds. Similar compounds with ethyl or methyl groups (e.g., ) lack this property, which may limit their pharmacokinetic profiles.

Biological Activity :

• While direct data on the target compound’s activity is unavailable, structurally related triazolones () and piperidine-thiazole hybrids () exhibit antimicrobial and anticancer activities . The presence of -CF₃ and thiophene may amplify these effects.
• Pyrazolone derivatives () are primarily anti-inflammatory, highlighting how core structure dictates therapeutic application.

Physicochemical and Pharmacokinetic Insights

• Solubility: The -CF₃ group and thiophene-enoyl chain may reduce aqueous solubility compared to sulfonyl-containing analogs (). However, the piperidine moiety could improve bioavailability through amine protonation in acidic environments .
• Metabolic Stability : The -CF₃ group and α,β-unsaturated ketone are likely to resist cytochrome P450-mediated oxidation, offering advantages over compounds with alkyl chains () or simple thiophenes ().